Cas no 2649073-00-5 (tert-butyl N-1-(1-isocyanatocyclopropyl)-2-methylpropylcarbamate)

• Product Name: tert-butyl N-1-(1-isocyanatocyclopropyl)-2-methylpropylcarbamate
• CAS No: 2649073-00-5
• MF: C₁₃H₂₂N₂O₃
• MW: 254.325383663177
• CID: 5838522
• PubChem ID: 165621763
• Update Time: 2025-06-13

tert-butyl N-1-(1-isocyanatocyclopropyl)-2-methylpropylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-1872810
• 2649073-00-5
• tert-butyl N-[1-(1-isocyanatocyclopropyl)-2-methylpropyl]carbamate
• tert-butyl N-1-(1-isocyanatocyclopropyl)-2-methylpropylcarbamate

• Inchi： 1S/C13H22N2O3/c1-9(2)10(13(6-7-13)14-8-16)15-11(17)18-12(3,4)5/h9-10H,6-7H2,1-5H3,(H,15,17)
• InChI Key： RYKFKZAROQFJNY-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC(C(C)C)C1(CC1)N=C=O)=O

Computed Properties

• Exact Mass: 254.16304257g/mol
• Monoisotopic Mass: 254.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 67.8Ų

Additional information on tert-butyl N-1-(1-isocyanatocyclopropyl)-2-methylpropylcarbamate

Comprehensive Overview of tert-butyl N-1-(1-isocyanatocyclopropyl)-2-methylpropylcarbamate (CAS No. 2649073-00-5)

The compound tert-butyl N-1-(1-isocyanatocyclopropyl)-2-methylpropylcarbamate (CAS No. 2649073-00-5) is a specialized organic molecule with significant applications in pharmaceutical and chemical research. Its unique structure, featuring a cyclopropyl ring and isocyanate functional group, makes it a valuable intermediate in the synthesis of complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery and material science.

One of the key features of tert-butyl N-1-(1-isocyanatocyclopropyl)-2-methylpropylcarbamate is its role as a carbamate derivative. Carbamates are widely studied for their biological activity and versatility in organic synthesis. The presence of the tert-butyl group enhances the compound's stability, making it suitable for various experimental conditions. This attribute is particularly relevant in the context of green chemistry, where stable and efficient intermediates are highly sought after.

In recent years, the demand for high-purity intermediates like tert-butyl N-1-(1-isocyanatocyclopropyl)-2-methylpropylcarbamate has surged, driven by advancements in peptide synthesis and small-molecule drug development. The compound's isocyanate moiety allows for selective reactions with amines and alcohols, enabling the construction of diverse molecular architectures. This property aligns with the growing trend of click chemistry, where modular and efficient reactions are prioritized.

The synthesis and characterization of tert-butyl N-1-(1-isocyanatocyclopropyl)-2-methylpropylcarbamate often involve advanced techniques such as NMR spectroscopy and mass spectrometry. These methods ensure the compound's purity and structural integrity, which are critical for its application in high-throughput screening and medicinal chemistry. Researchers frequently search for CAS No. 2649073-00-5 in databases to access detailed analytical data and safety information.

Another area of interest is the compound's potential in bioconjugation strategies. The isocyanate group can react with biomolecules, facilitating the development of targeted therapeutics and diagnostic probes. This application is particularly relevant in the era of personalized medicine, where precise molecular tools are essential. The compound's compatibility with aqueous and organic solvents further expands its utility in diverse experimental setups.

From an industrial perspective, tert-butyl N-1-(1-isocyanatocyclopropyl)-2-methylpropylcarbamate is valued for its scalability and reproducibility. Manufacturers emphasize GMP-compliant production to meet the stringent requirements of pharmaceutical-grade intermediates. This focus on quality control resonates with the broader industry shift toward sustainable and ethical sourcing of chemical reagents.

In summary, tert-butyl N-1-(1-isocyanatocyclopropyl)-2-methylpropylcarbamate (CAS No. 2649073-00-5) represents a versatile and high-value compound in modern chemistry. Its applications span drug discovery, material science, and bioconjugation, making it a subject of ongoing research and innovation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing cutting-edge technologies and therapeutic solutions.